Cas no 83657-71-0 (2-Naphthalenemethanamine, 1,2-dihydro-N,N-dimethyl-4-phenyl-, ethanedioate (1:1))

• Product name: 2-Naphthalenemethanamine, 1,2-dihydro-N,N-dimethyl-4-phenyl-, ethanedioate (1:1)
• CAS No: 83657-71-0
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 727122
• PubChem ID: 3068597

2-Naphthalenemethanamine, 1,2-dihydro-N,N-dimethyl-4-phenyl-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanamine, 1,2-dihydro-N,N-dimethyl-4-phenyl-, ethanedioate (1:1)
• N,N-dimethyl-1-(4-phenyl-1,2-dihydronaphthalen-2-yl)methanamine,oxalic acid
• DTXSID501003620
• 3-Dimethylaminomethyl-1-phenyl-3,4-dihydronaphthalene oxalate
• 83657-71-0
• Oxalic acid--N,N-dimethyl-1-(4-phenyl-1,2-dihydronaphthalen-2-yl)methanamine (1/1)
• N,N-Dimethyl-4-phenyl-1,2-dihydro-2-naphthalenemethanamine ethanedioate (1:1)

• Inchi： InChI=1S/C19H21N.C2H2O4/c1-20(2)14-15-12-17-10-6-7-11-18(17)19(13-15)16-8-4-3-5-9-16;3-1(4)2(5)6/h3-11,13,15H,12,14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： HQXLKWDQPMEUIH-UHFFFAOYSA-N
• SMILES： CN(C)CC1CC2=CC=CC=C2C(=C1)C3=CC=CC=C3.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 353.163
• Monoisotopic Mass: 353.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Boiling Point: 373.6°C at 760 mmHg
• Flash Point: 161.7°C
• PSA: 77.84000
• LogP: 3.00780